Cas no 1250884-00-4 ((S)-tert-Butyl 2-amino-2-phenylacetate HCl)
1250884-00-4 structure
Product Name:(S)-tert-Butyl 2-amino-2-phenylacetate HCl
CAS No:1250884-00-4
MF:C13H24N2O3
MW:256.341263771057
CID:3158674
PubChem ID:71305877
Update Time:2025-04-21
(S)-tert-Butyl 2-amino-2-phenylacetate HCl Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 2-amino-2-phenylacetate HCl
- cis-tert-Butyl3-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
- cis-tert-Butyl 3-(aminomethyl)hexahydrofuro[3,4-c]pyridine-5(3H)-carboxylate
- 1250884-00-4
-
- Inchi: 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-5-4-9-8-17-11(6-14)10(9)7-15/h9-11H,4-8,14H2,1-3H3/t9-,10-,11?/m0/s1
- InChI Key: HLBMPIBPEUZPJQ-QRHSGQBVSA-N
- SMILES: O1C[C@@H]2CCN(C(=O)OC(C)(C)C)C[C@@H]2C1CN
Computed Properties
- Exact Mass: 256.17869263Da
- Monoisotopic Mass: 256.17869263Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 64.8Ų
(S)-tert-Butyl 2-amino-2-phenylacetate HCl Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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